1-{[3-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl}-4-(3-methoxypropyl)piperidine

• IUPAC Name: 1-[[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl]-4-(3-methoxypropyl)piperidine
• InChI: InChI=1S/C21H31N3O/c1-16-6-7-19(13-17(16)2)21-20(14-22-23-21)15-24-10-8-18(9-11-24)5-4-12-25-3/h6-7,13-14,18H,4-5,8-12,15H2,1-3H3,(H,22,23)
• InChI Key: WNNOQSNXEBEFEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=NN2)CN3CCC(CC3)CCCOC)C
• Molecular Formula: C21H31N3O
• Molecular Weight: 341.5 g/mol

Description

1-{[3-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl}-4-(3-methoxypropyl)piperidine, also known as DPP-4 inhibitor, is a class of drugs used for the treatment of type 2 diabetes.

Scientific Research Applications

Molecular Interactions and Pharmacological Potential

• CB1 Cannabinoid Receptor Antagonists : Certain compounds structurally related to "1-{[3-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl}-4-(3-methoxypropyl)piperidine" have been identified as potent and selective antagonists for the CB1 cannabinoid receptor. Research involving molecular interaction studies, including conformational analysis and 3D-quantitative structure-activity relationship (QSAR) models, highlights the significance of the N1 aromatic ring and pyrazole C3 substituent in binding interactions with the receptor. These insights are crucial for developing drugs targeting cannabinoid receptors for therapeutic purposes (Shim et al., 2002).

Synthesis and Chemical Properties

• Synthesis of Pyrazole Derivatives : Research on the synthesis of pyrazole derivatives, including methods like dealkylation of pyrazolium salts, offers insights into the preparation of compounds with potential pharmacological properties. Such synthetic routes are valuable for producing various aminopyrazoles and related structures, which are not readily obtainable by other methods. This expands the chemical space for drug discovery and development efforts (Cross et al., 1980).

Antitumor and Antimicrobial Activities

• Antitumor Agents : Polymethoxylated fused pyridine ring systems derived from similar structural frameworks have been synthesized and evaluated for their antitumor activities. Such compounds exhibit broad-spectrum antitumor activity against various cancer cell lines, highlighting their potential as therapeutic agents in oncology. The structural features contributing to their antitumor efficacy, such as the presence of methoxylated aryl groups and specific heterocyclic systems, underscore the importance of chemical modification in enhancing biological activity (Rostom et al., 2009).

Environmental Applications

• Corrosion Inhibitors : The synthesis and evaluation of pyrazolo-pyridine derivatives as corrosion inhibitors for mild steel in acidic media demonstrate the diverse applications of these compounds beyond pharmacology. Their effectiveness in protecting metallic surfaces from corrosion, as determined by various experimental and computational methods, illustrates the potential of such compounds in industrial applications, particularly in the pickling process used in metal finishing industries (Dohare et al., 2018).